![molecular formula C14H9Cl4NO B5764989 2-chloro-4-methyl-N-(2,4,5-trichlorophenyl)benzamide](/img/structure/B5764989.png)
2-chloro-4-methyl-N-(2,4,5-trichlorophenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-4-methyl-N-(2,4,5-trichlorophenyl)benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is commonly referred to as TCBZ or triclabendazole, and it is a member of the benzimidazole family of anthelmintic drugs. TCBZ has been shown to have potent activity against a variety of parasitic worms, making it a promising candidate for the treatment of various parasitic infections.
Mechanism of Action
The mechanism of action of TCBZ is not fully understood, but it is thought to involve the inhibition of microtubule formation in the parasites. This disruption of microtubule formation leads to the paralysis and death of the parasites.
Biochemical and Physiological Effects
TCBZ has been shown to have low toxicity in mammals, making it a promising candidate for use as an anthelmintic drug. However, some studies have suggested that TCBZ may have potential toxic effects on the liver and other organs.
Advantages and Limitations for Lab Experiments
One advantage of using TCBZ in lab experiments is its potent activity against a variety of parasitic worms. This makes it a useful tool for studying the biology and behavior of these parasites. However, one limitation of using TCBZ is its potential toxicity, which may limit its use in certain types of experiments.
Future Directions
There are several potential future directions for research on TCBZ. One area of interest is the development of new formulations of TCBZ that can be more easily administered to livestock and humans. Another area of interest is the investigation of the potential toxic effects of TCBZ on the liver and other organs. Additionally, there is interest in studying the mechanism of action of TCBZ in more detail, in order to develop new drugs that are even more effective against parasitic worms.
Synthesis Methods
The synthesis of TCBZ involves the reaction of 2,4,5-trichloroaniline with 4-methyl-2-nitrobenzoic acid to form the intermediate 2-chloro-4-methyl-N-(2,4,5-trichlorophenyl)nitrobenzamide. This intermediate is then reduced to TCBZ using a hydrogenation reaction with a palladium catalyst.
Scientific Research Applications
TCBZ has been extensively studied for its potential use as an anthelmintic drug. It has been shown to be effective against a variety of parasitic worms, including Fasciola hepatica, a liver fluke that infects livestock and humans. TCBZ has also been shown to be effective against other parasitic worms, such as Haemonchus contortus, a gastrointestinal parasite that infects sheep and goats.
properties
IUPAC Name |
2-chloro-4-methyl-N-(2,4,5-trichlorophenyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl4NO/c1-7-2-3-8(9(15)4-7)14(20)19-13-6-11(17)10(16)5-12(13)18/h2-6H,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJBQJNOYZZHVNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)NC2=CC(=C(C=C2Cl)Cl)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl4NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.